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Compound of Interest

Meso-tetrakis(4-
Compound Name:

aminophenyl)porphyrin

Cat. No.: B1436518

Essential Safety and Handling Guide for Meso-
tetrakis(4-aminophenyl)porphyrin

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Meso-tetrakis(4-aminophenyl)porphyrin (CAS 22112-84-1).
Adherence to these guidelines is critical to ensure personal safety and regulatory compliance in
the laboratory.

Hazard Identification and Personal Protective
Equipment (PPE)

Meso-tetrakis(4-aminophenyl)porphyrin is classified with the following hazards:
e H315: Causes skin irritation.[1]

o H319: Causes serious eye irritation.[1]

o H335: May cause respiratory irritation.[2][3]

The following personal protective equipment is mandatory when handling this compound.
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Specifications and

Protection Area Required Equipment L
Guidelines
) Safety glasses with side- Must conform to EN166 (EU)
Eye/Face Protection )
shields or goggles or ANSI Z87.1 (US) standards.

Nitrile gloves are commonly
used, but it is advisable to

consult the glove

Hand Protection Chemical-resistant gloves o
manufacturer's compatibility
chart. Dispose of contaminated
gloves after use.

] Should be clean and fully

Body Protection Laboratory Coat

buttoned.

If dust formation is

) ) unavoidable and ventilation is
) ) Use in a well-ventilated area or
Respiratory Protection ] inadequate, a NIOSH-
a chemical fume hood. . _
approved particulate respirator

may be necessary.

Operational Plan: From Receipt to Disposal

A systematic workflow is crucial to minimize exposure and maintain the integrity of the
compound.

Receiving and Storage

Upon receipt, visually inspect the container for any signs of damage or leakage. Store the
container in a cool, dry, and dark place, away from incompatible materials such as strong
oxidizing agents.[4]

Handling and Preparation of Solutions

 All handling of the solid powder should be conducted in a well-ventilated area, preferably
within a chemical fume hood, to prevent inhalation of dust.

» Avoid direct contact with skin and eyes by wearing the appropriate PPE.
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e When preparing solutions, slowly add the solvent to the pre-weighed solid to prevent
splashing.

e Wash hands thoroughly after handling.[1]

Spill Management

In the event of a spill:

Evacuate non-essential personnel from the immediate area.

Wearing appropriate PPE, cover the spill with an inert absorbent material.

Carefully sweep or scoop the absorbed material into a suitable, labeled container for
hazardous waste.

Clean the spill area with a suitable solvent, followed by soap and water.

Dispose of all contaminated materials as hazardous waste.

Disposal Plan

As an aromatic amine, Meso-tetrakis(4-aminophenyl)porphyrin and its containers must be
treated as hazardous waste.

e Solid Waste: Collect all solid waste, including contaminated PPE and absorbent materials, in
a clearly labeled, sealed container for hazardous chemical waste.

» Liquid Waste: Collect solutions of the compound in a designated and labeled hazardous
waste container. Do not dispose of down the drain.[5]

o Empty Containers: Unless thoroughly decontaminated, empty containers should be disposed
of as hazardous waste.

o Arrangement for Disposal: All waste must be disposed of through a licensed hazardous
waste disposal company or your institution's Environmental Health and Safety (EHS)
department, in accordance with local, state, and federal regulations.[5][6]
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Visual Workflow for Safe Handling

Safe Handling Workflow for Meso-tetrakis(4-aminophenyl)porphyrin
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Caption: Workflow for handling Meso-tetrakis(4-aminophenyl)porphyrin.

Emergency Response Protocol

Emergency Response Protocol

Exposure Event

Remove contaminated clothing Remove contact lenses if possible

Wash with Soap & Water Rinse with Water (15 min) Move to Fresh Air

Click to download full resolution via product page

Caption: Emergency procedures for exposure incidents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling Meso-
tetrakis(4-aminophenyl)porphyrin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1436518#personal-protective-equipment-for-
handling-meso-tetrakis-4-aminophenyl-porphyrin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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